Cas no 2169150-00-7 (4-methyl-3-(piperidin-4-yl)piperidine)
4-methyl-3-(piperidin-4-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-(piperidin-4-yl)piperidine
- EN300-1477636
- 2169150-00-7
- SCHEMBL22528403
-
- Inchi: 1S/C11H22N2/c1-9-2-5-13-8-11(9)10-3-6-12-7-4-10/h9-13H,2-8H2,1H3
- InChI Key: LKTWIZDWXSQULV-UHFFFAOYSA-N
- SMILES: N1CCC(C)C(C1)C1CCNCC1
Computed Properties
- Exact Mass: 182.178298710g/mol
- Monoisotopic Mass: 182.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 24.1Ų
4-methyl-3-(piperidin-4-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1477636-0.05g |
4-methyl-3-(piperidin-4-yl)piperidine |
2169150-00-7 | 0.05g |
$1020.0 | 2023-06-06 | ||
| Enamine | EN300-1477636-0.1g |
4-methyl-3-(piperidin-4-yl)piperidine |
2169150-00-7 | 0.1g |
$1068.0 | 2023-06-06 | ||
| Enamine | EN300-1477636-0.25g |
4-methyl-3-(piperidin-4-yl)piperidine |
2169150-00-7 | 0.25g |
$1117.0 | 2023-06-06 | ||
| Enamine | EN300-1477636-0.5g |
4-methyl-3-(piperidin-4-yl)piperidine |
2169150-00-7 | 0.5g |
$1165.0 | 2023-06-06 | ||
| Enamine | EN300-1477636-1.0g |
4-methyl-3-(piperidin-4-yl)piperidine |
2169150-00-7 | 1g |
$1214.0 | 2023-06-06 | ||
| Enamine | EN300-1477636-2.5g |
4-methyl-3-(piperidin-4-yl)piperidine |
2169150-00-7 | 2.5g |
$2379.0 | 2023-06-06 | ||
| Enamine | EN300-1477636-5.0g |
4-methyl-3-(piperidin-4-yl)piperidine |
2169150-00-7 | 5g |
$3520.0 | 2023-06-06 | ||
| Enamine | EN300-1477636-10.0g |
4-methyl-3-(piperidin-4-yl)piperidine |
2169150-00-7 | 10g |
$5221.0 | 2023-06-06 | ||
| Enamine | EN300-1477636-50mg |
4-methyl-3-(piperidin-4-yl)piperidine |
2169150-00-7 | 50mg |
$1020.0 | 2023-09-28 | ||
| Enamine | EN300-1477636-100mg |
4-methyl-3-(piperidin-4-yl)piperidine |
2169150-00-7 | 100mg |
$1068.0 | 2023-09-28 |
4-methyl-3-(piperidin-4-yl)piperidine Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 4-methyl-3-(piperidin-4-yl)piperidine
Recent Advances in the Study of 4-methyl-3-(piperidin-4-yl)piperidine (CAS: 2169150-00-7) in Chemical Biology and Pharmaceutical Research
The compound 4-methyl-3-(piperidin-4-yl)piperidine (CAS: 2169150-00-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications. The information presented herein is based on a thorough review of recent peer-reviewed publications, patent filings, and industry reports.
Recent studies have highlighted the role of 4-methyl-3-(piperidin-4-yl)piperidine as a key intermediate in the synthesis of novel pharmacologically active molecules. Its piperidine scaffold is particularly valuable in drug design, as it can mimic natural substrates and interact with a variety of biological targets. Researchers have successfully utilized this compound to develop potent inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous diseases, including cancer and neurodegenerative disorders.
One of the most promising applications of 4-methyl-3-(piperidin-4-yl)piperidine is in the development of central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for treating neurological conditions. Recent preclinical studies have demonstrated its efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin, suggesting potential applications in mood disorders and Parkinson's disease.
In addition to its therapeutic potential, significant progress has been made in optimizing the synthesis of 4-methyl-3-(piperidin-4-yl)piperidine. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further research and eventual clinical translation.
Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and ensuring its safety profile. Ongoing research is focused on conducting detailed pharmacokinetic and toxicological studies to address these gaps. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.
In conclusion, 4-methyl-3-(piperidin-4-yl)piperidine (CAS: 2169150-00-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its structural features and biological activity make it a valuable tool for drug discovery and development. Continued research and innovation in this area hold the potential to yield breakthrough therapies for a range of medical conditions.
2169150-00-7 (4-methyl-3-(piperidin-4-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)